Cas no 1034535-93-7 (2-{(3S)-1,2,3,4-tetrahydroisoquinolin-3-ylformamido}acetic acid)

• Product Name: 2-{(3S)-1,2,3,4-tetrahydroisoquinolin-3-ylformamido}acetic acid
• CAS No: 1034535-93-7
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5685537
• PubChem ID: 7095086
• Update Time: 2025-11-01

2-{(3S)-1,2,3,4-tetrahydroisoquinolin-3-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• N-[[(3S)-1,2,3,4-Tetrahydro-3-isoquinolinyl]carbonyl]glycine (ACI)
• Glycine, N-[[(3S)-1,2,3,4-tetrahydro-3-isoquinolinyl]carbonyl]- (ACI)
• 2-{(3S)-1,2,3,4-tetrahydroisoquinolin-3-ylformamido}acetic acid

• Inchi： 1S/C12H14N2O3/c15-11(16)7-14-12(17)10-5-8-3-1-2-4-9(8)6-13-10/h1-4,10,13H,5-7H2,(H,14,17)(H,15,16)/t10-/m0/s1
• InChI Key： NZWOEKJFEMNONQ-JTQLQIEISA-N
• SMILES： C([C@H]1NCC2C=CC=CC=2C1)(=O)NCC(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on 2-{(3S)-1,2,3,4-tetrahydroisoquinolin-3-ylformamido}acetic acid

Introduction to 2-{(3S)-1,2,3,4-tetrahydroisoquinolin-3-ylformamido}acetic acid (CAS No. 1034535-93-7)

2-{(3S)-1,2,3,4-tetrahydroisoquinolin-3-ylformamido}acetic acid, identified by its Chemical Abstracts Service (CAS) number 1034535-93-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline (THIQ) class, a structural motif renowned for its biological activity and pharmacological relevance. The presence of a formamido group at the 3-position of the THIQ scaffold introduces unique functional properties that make this compound a promising candidate for further investigation in drug discovery and development.

The stereochemistry of (3S)-1,2,3,4-tetrahydroisoquinolin-3-ylformamido is particularly noteworthy, as the absolute configuration at the 3-position can profoundly influence the compound's interactions with biological targets. This aspect is critical in medicinal chemistry, where enantiomeric purity and specificity are often determining factors in the efficacy and safety of therapeutic agents. The synthesis and characterization of such chiral compounds require meticulous attention to detail to ensure high enantiomeric excess and minimal impurities.

In recent years, there has been growing interest in THIQ derivatives due to their diverse pharmacological activities. Tetrahydroisoquinolines have been implicated in various biological processes, including neurotransmission, cardiovascular function, and cancer cell proliferation. The formamido-substituted THIQ derivative under discussion may exhibit unique properties that could be leveraged in the development of novel therapeutic strategies. For instance, its interaction with enzymes or receptors involved in these pathways could provide insights into potential drug targets.

One of the most compelling aspects of 2-{(3S)-1,2,3,4-tetrahydroisoquinolin-3-ylformamido}acetic acid is its potential as a scaffold for structure-based drug design. By modifying key functional groups or introducing additional substituents, chemists can fine-tune the pharmacokinetic and pharmacodynamic profiles of this compound. Such modifications are essential for optimizing drug candidates for clinical use. The formamido group, in particular, offers a versatile handle for further derivatization, enabling the creation of libraries of analogs with tailored properties.

Recent advancements in computational chemistry have accelerated the process of identifying promising drug candidates like CAS No. 1034535-93-7. Molecular docking studies can predict how this compound might bind to specific biological targets, providing a rational basis for experimental validation. These computational approaches are increasingly integrated into early-stage drug discovery pipelines, streamlining the identification of lead compounds that exhibit high affinity and selectivity for their intended targets.

The synthesis of 2-{(3S)-1,2,3,4-tetrahydroisoquinolin-3-ylformamido}acetic acid presents both challenges and opportunities for synthetic chemists. The construction of the THIQ core requires well-established methodologies, including cyclization reactions and stereoselective transformations. The introduction of the formamido group further complicates the synthetic route but also opens up possibilities for innovative synthetic strategies. Recent publications have highlighted novel approaches to constructing complex heterocyclic frameworks like this one, which could be adapted for large-scale production if needed.

In terms of biological activity, preliminary studies suggest that derivatives of tetrahydroisoquinolines with formamido substituents may exhibit interesting pharmacological effects. For example, some THIQ derivatives have shown promise as inhibitors or modulators of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. While more research is needed to fully elucidate the biological profile of CAS No. 1034535-93-7, these findings underscore its potential as a starting point for developing novel therapeutics.

The role of stereochemistry in determining biological activity cannot be overstated when discussing compounds like this one. The (S)-configuration at the 3-position may confer specific interactions with biological targets that are not observed with other stereoisomers. This level of molecular complexity requires sophisticated analytical techniques for thorough characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and mass spectrometry are indispensable tools for confirming structural integrity and purity.

As our understanding of molecular recognition continues to evolve, so too does our ability to design molecules with precise biological functions. 2-{(3S)-1,2,3,4-tetrahydroisoquinolin-3-ylformamido}acetic acid exemplifies how combining classical organic chemistry principles with modern biotechnological approaches can yield compounds with significant therapeutic potential. Future research will likely focus on exploring its interactions with proteins and nucleic acids to uncover new mechanisms of action or enhance existing ones.

The pharmaceutical industry is increasingly recognizing the value of investing in early-stage research like this one. Companies are seeking innovative molecules that can address unmet medical needs through novel mechanisms or improved efficacy profiles compared to existing treatments. Compounds derived from natural product scaffolds or designed based on computational predictions represent fertile ground for drug discovery efforts worldwide.

In conclusion,CAS No 1034535-93-7 represents an intriguing compound with potential applications across multiple therapeutic areas due to its unique structural features and stereochemical configuration. Further exploration through both experimental synthesis and computational modeling could unlock new opportunities in medicinal chemistry research aimed at developing safer more effective treatments for human diseases.